Cas no 2138225-48-4 (Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester)

• Product Name: Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester
• CAS No: 2138225-48-4
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 5289248
• Update Time: 2025-06-27

Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(4-fluorophenyl)-3-oxobutanoate
• Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester

• Inchi： 1S/C11H12FNO3/c1-16-10(15)6-9(14)11(13)7-2-4-8(12)5-3-7/h2-5,11H,6,13H2,1H3
• InChI Key： OWPQBBSFKASNQL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(CC(=O)OC)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• XLogP3: 0.9
• Topological Polar Surface Area: 69.4

Additional information on Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester

Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester (CAS No. 2138225-48-4): A Comprehensive Overview in Modern Chemical Biology

The compound Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester (CAS No. 2138225-48-4) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural and functional attributes. This compound, featuring a benzene ring substituted with a butanoic acid moiety, an amino group at the γ-position, a fluorine atom at the 4-position, and an ester group at the β-position, has garnered significant attention due to its potential applications in pharmaceutical research and drug development.

The structural configuration of this compound imparts distinct chemical properties that make it a valuable scaffold for medicinal chemists. The presence of the amino group and the fluorine atom introduces both basicity and electronic modulation, respectively, which can be exploited to enhance binding affinity and selectivity in biological targets. Additionally, the β-oxoester group contributes to metabolic stability while allowing for further derivatization to generate novel analogs.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The fluorine atom in Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester (CAS No. 2138225-48-4) is strategically positioned to influence the electronic properties of the molecule, making it a promising candidate for developing next-generation therapeutics. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic profile of drug candidates, often leading to improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a building block for enzyme inhibition. The combination of the amino group and the β-oxoester moiety suggests that it may interact with enzymes through multiple binding interactions, including hydrogen bonding and electrostatic interactions. This dual interaction capability could be leveraged to design highly specific inhibitors for therapeutic targets. For instance, researchers have explored similar scaffolds in the development of protease inhibitors, where the precise positioning of functional groups is critical for achieving high affinity and selectivity.

The field of chemical biology has seen remarkable advancements in the past decade, particularly in the area of structure-based drug design. Computational methods such as molecular docking and quantum mechanics simulations have become indispensable tools for predicting binding modes and optimizing lead compounds. The structural features of Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester (CAS No. 2138225-48-4) make it an ideal candidate for these computational studies, as its diverse functional groups provide multiple opportunities for interaction with biological targets.

Recent experimental studies have highlighted the importance of fluorinated amino acids in modulating enzyme activity. The fluorine atom in this compound can influence both steric hindrance and electronic distribution around the active site of enzymes, potentially leading to enhanced inhibitory effects. For example, studies on fluoro-substituted amino acids have shown that they can exhibit greater potency against certain enzymes compared to their non-fluorinated counterparts. This underscores the significance of incorporating fluorine into drug-like molecules for optimizing their biological activity.

The synthesis of Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester (CAS No. 2138225-48-4) presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have enabled chemists to introduce fluorine atoms into aromatic rings with remarkable efficiency. These methods are not only powerful but also scalable, making them suitable for industrial applications.

The potential applications of this compound extend beyond enzyme inhibition; it may also serve as a precursor for more complex molecules with tailored biological activities. For instance, researchers have explored its use in designing kinase inhibitors, which are crucial for treating various diseases including cancer. The combination of an amino group and a fluorine atom provides multiple points of interaction with kinase active sites, making it a promising scaffold for developing potent inhibitors.

In conclusion, Benzenebutanoic acid, γ-amino-4-fluoro-β-oxo-, methyl ester (CAS No. 2138225-48-4) represents a versatile molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As our understanding of structure-function relationships continues to evolve, compounds like this will play an increasingly important role in advancing drug discovery efforts worldwide.